N-(2-methoxybenzyl)-6-methyl-2-pyridinamine

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-6-methylpyridin-2-amine
• InChI: InChI=1S/C14H16N2O/c1-11-6-5-9-14(16-11)15-10-12-7-3-4-8-13(12)17-2/h3-9H,10H2,1-2H3,(H,15,16)
• InChI Key: DBSWIBWEKIQDHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NCC2=CC=CC=C2OC
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

N-(2-methoxybenzyl)-6-methyl-2-pyridinamine is a chemical compound that belongs to the class of pyridine derivatives. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(2-methoxybenzyl)-6-methyl-2-pyridinamine is not fully understood. It is believed to work by inhibiting the growth of bacteria and fungi by disrupting their cell walls. It may also work by inhibiting the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-(2-methoxybenzyl)-6-methyl-2-pyridinamine has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of a wide range of bacteria and fungi, including Staphylococcus aureus, Escherichia coli, and Candida albicans. It has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxybenzyl)-6-methyl-2-pyridinamine is its broad-spectrum antimicrobial activity. It has been shown to be effective against a wide range of bacteria and fungi. However, one of the limitations of this compound is that it may be toxic to mammalian cells at high concentrations. Therefore, caution should be exercised when using this compound in lab experiments.

Future Directions

There are several future directions for research on N-(2-methoxybenzyl)-6-methyl-2-pyridinamine. One area of research could be to investigate its potential use as an anti-inflammatory agent in vivo. Another area of research could be to investigate its potential use as a topical antimicrobial agent for the treatment of skin infections. Additionally, further studies could be conducted to investigate the mechanism of action of this compound and to identify any potential side effects or toxicity issues.

Synthesis Methods

The synthesis of N-(2-methoxybenzyl)-6-methyl-2-pyridinamine involves the reaction of 2-chloro-6-methylpyridine with 2-methoxybenzylamine in the presence of a base such as potassium carbonate. The reaction takes place under reflux conditions and the product is obtained in good yield after purification.

Scientific Research Applications

N-(2-methoxybenzyl)-6-methyl-2-pyridinamine has been extensively studied for its potential applications in scientific research. It has been shown to have antimicrobial activity against a wide range of bacteria and fungi. It has also been studied for its potential use as an anti-inflammatory agent.